![molecular formula C22H24N4OS B2763585 6-(4-benzylpiperidin-1-yl)-N-(thiophen-2-ylmethyl)pyridazine-3-carboxamide CAS No. 1396873-48-5](/img/structure/B2763585.png)
6-(4-benzylpiperidin-1-yl)-N-(thiophen-2-ylmethyl)pyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(4-benzylpiperidin-1-yl)-N-(thiophen-2-ylmethyl)pyridazine-3-carboxamide, also known as BPTP, is a chemical compound that has gained significant attention in the scientific community due to its potential use in the development of new drugs. BPTP is a small molecule that has been shown to have a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties. In
Scientific Research Applications
Acetylcholinesterase Inhibitors
Research has demonstrated the potential of pyridazine derivatives, such as "6-(4-benzylpiperidin-1-yl)-N-(thiophen-2-ylmethyl)pyridazine-3-carboxamide," in acting as acetylcholinesterase (AChE) inhibitors. For instance, the design, synthesis, and structure-activity relationships of a series of pyridazine analogues were explored, showing that specific structural modifications could significantly enhance AChE inhibitory activity. These modifications include the introduction of a lipophilic environment on the pyridazine ring and the substitution of the phenyl group, which led to derivatives with enhanced potency and selectivity for AChE over butyrylcholinesterase (BuChE) (Contreras, Parrot, Sippl, Rival, & Wermuth, 2001).
Antimicrobial Activity
Pyridazine derivatives have also been investigated for their antimicrobial properties. A study on the synthesis and antimicrobial activity of new thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives revealed that some synthesized compounds showed in vitro activity against various bacterial strains, highlighting the therapeutic potential of pyridazine-based compounds in addressing bacterial infections (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).
Antitumor and Antibacterial Agents
Further research into thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives has showcased their potent antitumor and antibacterial properties. Novel carbamothioylamino-benzene-sulfonamide-thiophene-carboxylates and thieno[3,2-d]pyrimidin-2-yl-amino-benzene-sulfonamides were synthesized, with some derivatives demonstrating higher activity against various cancer cell lines and bacterial strains than standard drugs, thereby emphasizing the potential of pyridazine and thiophene derivatives in cancer and infection management (Hafez, Alsalamah, & El-Gazzar, 2017).
Epilepsy Treatment
The exploration of 6-aryl-3-(hydroxypolymethyleneamino)pyridazines derivatives for their anticonvulsant activity revealed significant potential in treating epilepsy. Variations in the aryl ring and amino side chain of these derivatives impacted their effectiveness in antagonizing seizures, with certain compounds showing comparable or superior potency to standard antiepileptic drugs. This research underscores the versatility of pyridazine derivatives in developing new epilepsy treatments (Hallot, Brodin, Merlier, Brochard, Chambon, & Bizière, 1986).
properties
IUPAC Name |
6-(4-benzylpiperidin-1-yl)-N-(thiophen-2-ylmethyl)pyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4OS/c27-22(23-16-19-7-4-14-28-19)20-8-9-21(25-24-20)26-12-10-18(11-13-26)15-17-5-2-1-3-6-17/h1-9,14,18H,10-13,15-16H2,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKIXMPLKPUGKLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)C3=NN=C(C=C3)C(=O)NCC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.